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Executive Summary
This document provides a comprehensive overview of the sesquiterpenoid lactone, 4E-
Deacetylchromolaenide 4'-O-acetate. It details the discovery and botanical origin of this

natural product, outlines the methodologies for its extraction and characterization, and

discusses its potential biological activities. This guide is intended to serve as a foundational

resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development who are interested in the therapeutic potential of this

compound. While information on its specific biological targets and signaling pathways remains

limited in publicly accessible literature, this guide consolidates the available knowledge to

facilitate future research and development efforts.

Discovery and Origin
The discovery of 4E-Deacetylchromolaenide 4'-O-acetate is attributed to the pioneering work

of Bohlmann and Fiedler in 1978. In their publication, "Notiz über ein neues Germacranolid aus

Chromolaena glaberrima" (Note on a new germacranolide from Chromolaena glaberrima), they
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detailed the isolation of a novel germacranolide from the plant species Chromolaena

glaberrima[1]. This plant, a member of the Asteraceae family, is the primary known natural

source of the compound. The initial discovery was part of a broader phytochemical

investigation into the constituents of the Chromolaena genus, which is known for producing a

diverse array of sesquiterpenoids.

Table 1: Compound Identification

Parameter Value

Compound Name 4E-Deacetylchromolaenide 4'-O-acetate

Source Organism Chromolaena glaberrima

Chemical Class Sesquiterpenoid Lactone (Germacranolide)

Year of Discovery 1978

Discoverers Bohlmann, F. & Fiedler, L.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 4E-
Deacetylchromolaenide 4'-O-acetate are based on the general methods employed for the

phytochemical analysis of Chromolaena species during the period of its discovery.

Extraction and Isolation
The following workflow outlines a typical procedure for the extraction and isolation of

sesquiterpenoid lactones from plant material, adapted from common practices in

phytochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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